Cas no 2227831-79-8 (4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one
• CAS No: 2227831-79-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6196028
• PubChem ID: 165598211
• Update Time: 2025-07-14

4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one
• EN300-1635531
• 2227831-79-8

• Inchi： 1S/C11H17N3O/c1-7(2)14-10(15)6-8(12)11(14)9-4-3-5-13-9/h3-5,7-8,11,13H,6,12H2,1-2H3/t8-,11-/m0/s1
• InChI Key： KZXMSIQENXXWBQ-KWQFWETISA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=CC=CN2)N1C(C)C)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1Ų

Additional information on 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one (CAS No. 2227831-79-8)

The compound 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one (CAS No. 2227831-79-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidin-2-one core substituted with propan-2-yl and 1H-pyrrol-2-yl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its amino functional group, which is often pivotal in drug design.

In recent years, the demand for heterocyclic compounds like 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one has surged due to their versatility in medicinal chemistry. The compound's pyrrole and pyrrolidinone moieties are known to interact with biological targets, making it a subject of interest for studies on enzyme inhibition and receptor modulation. This aligns with the growing trend in precision medicine, where researchers seek tailored molecules to address specific disease mechanisms.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one?" Synthesis typically involves multi-step organic reactions, including cyclization and amination processes, which are optimized for yield and purity. Another common query is: "How does the structure of CAS No. 2227831-79-8 influence its bioactivity?" The answer lies in its ability to form hydrogen bonds and hydrophobic interactions, which are critical for binding to biological macromolecules.

The compound's relevance extends to the field of computational chemistry, where molecular docking studies predict its interactions with proteins. This is particularly important in the era of AI-driven drug discovery, where virtual screening accelerates the identification of potential drug candidates. Additionally, its stability under physiological conditions makes it a viable candidate for further in vitro and in vivo testing.

From an industrial perspective, 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthesis methods to reduce waste and energy consumption, addressing the global push for sustainable manufacturing. This aligns with the broader goal of minimizing the environmental footprint of chemical production.

Another hot topic is the compound's potential role in neuropharmacology. Given the structural similarity of its pyrrolidinone moiety to known neuroactive compounds, it is being investigated for applications in central nervous system (CNS) disorders. This has led to increased interest from both academic and industrial researchers, as evidenced by the rising number of publications and patents citing CAS No. 2227831-79-8.

In summary, 4-amino-1-(propan-2-yl)-5-(1H-pyrrol-2-yl)pyrrolidin-2-one represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to sustainable synthesis, make it a compound worth watching in the coming years. As research progresses, it is likely to play a pivotal role in advancing biomedical science and material innovation.